N1-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-N2-phenethyloxalamide

• IUPAC Name: N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C21H23N3O3/c1-15-9-10-17(14-18(15)24-13-5-8-19(24)25)23-21(27)20(26)22-12-11-16-6-3-2-4-7-16/h2-4,6-7,9-10,14H,5,8,11-13H2,1H3,(H,22,26)(H,23,27)
• InChI Key: YSAUZMFZQRAKRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CC=CC=C2)N3CCCC3=O
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

N1-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-N2-phenethyloxalamide, also known as MPX or MPX-004, is a novel compound that has been gaining attention in the scientific community due to its potential therapeutic applications. MPX is a synthetic small molecule that belongs to the family of oxalamides and has been shown to exhibit promising pharmacological properties.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research on microwave-assisted synthesis of new pyrazolopyridines demonstrates the potential for creating compounds with significant antioxidant, antitumor, and antimicrobial activities. This approach indicates a broader application of certain chemical frameworks in medicinal chemistry, especially in drug discovery for cancer and infectious diseases (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Structural Properties and Reactivity

A study on the structural properties of N,N-dialkylaminobenzamides and their analogously substituted compounds highlights the significance of molecular structure in determining the reactivity and potential applications of these compounds. The research could inform the design and synthesis of new compounds with desired biological or chemical properties (Karlsen, Kolsaker, Romming, & Uggerud, 2002).

Photophysical Properties

Investigations into the fluorescence enhancement of trans-4-aminostilbene derivatives through N-phenyl substitutions provide insights into the impact of molecular modifications on photophysical properties. These findings are crucial for developing compounds for optical applications, including sensors and fluorescent markers (Yang, Chiou, & Liau, 2002).

Synthetic Methodologies

The development of efficient and stereoselective synthetic methodologies, as demonstrated in the preparation of key intermediates for antibiotic compounds, underscores the importance of synthetic chemistry in facilitating the production of pharmaceuticals and other chemically derived materials (Fleck, McWhorter, DeKam, & Pearlman, 2003).

Supramolecular Materials

Research on ionic fullerene derivatives and their self-assembly into functional materials illustrates the application of advanced chemical compounds in materials science, particularly in creating novel structures with unique properties such as water repellency and conductivity (Li, Hollamby, Seki, Yagai, Möhwald, & Nakanishi, 2011).